N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-4-methoxy-2-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide” is a chemical compound with the molecular formula C17H19N3O4S2 . Another similar compound is “N-[2-(2-hydroxyethoxy)ethyl]-2-(thiophen-3-yl)acetamide” with the CAS Number: 1250503-83-3 .
Molecular Structure Analysis
The molecular weight of “N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide” is 393.5 g/mol . The InChI code for this compound is 1S/C17H19N3O4S2/c21-9-10-24-17 (14-6-11-25-13-14)12-19-26 (22,23)16-4-2-15 (3-5-16)20-8-1-7-18-20/h1-8,11,13,17,19,21H,9-10,12H2 .Physical And Chemical Properties Analysis
The compound “N-[2-(2-hydroxyethoxy)ethyl]-2-(thiophen-3-yl)acetamide” has a molecular weight of 229.3 . Its InChI Code is 1S/C10H15NO3S/c12-3-5-14-4-2-11-10(13)7-9-1-6-15-8-9/h1,6,8,12H,2-5,7H2,(H,11,13) .Scientific Research Applications
Photodynamic Therapy Applications
The synthesis and characterization of zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, including those related to the chemical structure , have shown promising applications in photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yields, and appropriate photodegradation quantum yields, which are crucial for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Catalytic Applications
Sulfonated Schiff base copper(II) complexes, which can be structurally related to the compound , have been synthesized and found to act as efficient and selective catalysts in the oxidation of alcohols. These complexes have demonstrated significant catalytic activity and selectivity in the transformation of primary and secondary alcohols into their corresponding oxidation products under specific conditions (Hazra, Martins, Silva, & Pombeiro, 2015).
Antimicrobial and Antioxidant Activities
Research into celecoxib derivatives, which include structural motifs similar to the compound of interest, has revealed potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These derivatives have been evaluated for their biological activities, showing promising results in various assays and highlighting the versatility of sulfonamide-based compounds in therapeutic applications (Küçükgüzel et al., 2013).
Synthesis and Characterization for Potential Therapeutic Uses
Studies have been conducted on the synthesis and characterization of various benzenesulfonamide derivatives, examining their potential as hypoglycemic agents, anticancer compounds, and inhibitors of carbonic anhydrase, which is relevant for several therapeutic areas. The versatility in the chemical modifications of benzenesulfonamides allows for the exploration of a wide range of biological activities and potential applications in medicine (Suzue & Irikura, 1968; Gul et al., 2016).
properties
IUPAC Name |
N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]-4-methoxy-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO5S2/c1-12-10-13(21-2)5-6-16(12)24(19,20)17-11-14(22-8-7-18)15-4-3-9-23-15/h3-6,9-10,14,17-18H,7-8,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSEJJHLIEPOQCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)S(=O)(=O)NCC(C2=CC=CS2)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.